Cas no 866018-46-4 (rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol)

Technical Introduction: rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol is a chiral organic compound featuring a tetralin backbone substituted with a dichlorophenyl group and a hydroxyl moiety. Its stereochemistry and functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The cis-configuration and presence of polar hydroxyl and aromatic dichlorophenyl groups enhance its utility in stereoselective reactions and ligand design. This compound’s structural rigidity and synthetic versatility contribute to its relevance in medicinal chemistry research, including potential applications in CNS-targeted drug discovery. High purity and well-defined stereochemistry ensure reproducibility in advanced synthetic workflows.
rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol structure
866018-46-4 structure
Product Name:rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol
CAS No:866018-46-4
MF:C16H14Cl2O
MW:293.187762737274
CID:3041046
Update Time:2025-11-02

rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-naphthalen-1-ol
    • 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-ol;
    • 4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (ACI)
    • rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol
    • Inchi: 1S/C16H14Cl2O/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13/h1-5,7,9,11,16,19H,6,8H2
    • InChI Key: GZQAUCBRPSENQB-UHFFFAOYSA-N
    • SMILES: ClC1C(Cl)=CC(C2CCC(O)C3C2=CC=CC=3)=CC=1

Computed Properties

  • Exact Mass: 292.04200

Experimental Properties

  • PSA: 20.23000
  • LogP: 4.95250

rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D436728-5mg
rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol
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rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium amalgam Solvents: Methanol ;  2 h, rt
Reference
Sodium amalgam mediated desulfonylative reduction of α-functionalized β-ketosulfones
Chan, Chieh-Kai; et al, Tetrahedron, 2016, 72(35), 5521-5529

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  3 h, rt
Reference
Synthesis and pharmacological evaluation of 4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalenyl amines as triple reuptake inhibitors
Shao, Liming; et al, Bioorganic & Medicinal Chemistry, 2011, 19(1), 663-676

rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol Raw materials

rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol Preparation Products

Additional information on rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol

Comprehensive Overview of rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (CAS No. 866018-46-4)

The compound rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (CAS No. 866018-46-4) is a chiral organic molecule with significant potential in pharmaceutical and chemical research. Its unique structural features, including a tetrahydro-naphthalene core and a 3,4-dichlorophenyl substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its relevance in drug discovery and material science.

One of the key aspects of rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol is its stereochemistry. The "rac-cis" designation indicates that it is a racemic mixture of the cis isomers, which can influence its biological activity and synthetic applications. This property is particularly important in the development of enantioselective catalysts and chiral drugs, where the spatial arrangement of atoms can drastically alter efficacy and safety.

The 3,4-dichlorophenyl group in this compound is a notable feature, as halogenated aromatic rings are common in agrochemicals and pharmaceuticals. This structural motif is often associated with enhanced binding affinity to biological targets, making rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol a promising candidate for further study in medicinal chemistry. Recent trends in drug development emphasize the importance of halogen bonds in improving drug-receptor interactions, which aligns well with the properties of this compound.

In terms of applications, rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol has been explored as a building block for more complex molecules. Its tetrahydro-naphthalene scaffold is a privileged structure in drug design, frequently found in compounds with anti-inflammatory, anticancer, and central nervous system (CNS) activity. Researchers are particularly interested in its potential as a precursor for novel therapeutics targeting neurodegenerative diseases, a hot topic in current biomedical research.

The synthesis of rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol typically involves multi-step organic reactions, including reduction and cyclization processes. Optimizing these synthetic routes is a focus for chemists aiming to improve yield and purity, which are critical for industrial-scale production. Green chemistry principles are increasingly being applied to such syntheses, reflecting the growing demand for sustainable and environmentally friendly manufacturing practices.

From a commercial perspective, the demand for rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol is driven by its versatility in research and development. Pharmaceutical companies and academic institutions are the primary consumers, using it as a reference standard or intermediate in their projects. The compound's CAS No. 866018-46-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance in global markets.

Safety and handling of rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulations, proper personal protective equipment (PPE) and ventilation are recommended during its use. This aligns with broader industry trends toward enhanced laboratory safety and risk mitigation in chemical research.

In summary, rac-cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (CAS No. 866018-46-4) is a chemically intriguing and practically valuable compound with wide-ranging applications in science and industry. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the context of modern drug discovery and sustainable chemistry initiatives. As scientific understanding of chiral molecules and halogenated compounds deepens, the importance of this molecule is likely to grow further.

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